Bisamide based non-nucleophilic electrolytes for rechargeable magnesium batteries†
RSC Advances Pub Date: 2013-07-17 DOI: 10.1039/C3RA43206H
Abstract
Non-nucleophilic electrolytes with outstanding electrochemical performances for magnesium batteries have been synthesized through the reaction between a bisamide magnesium and a Lewis acid in an
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